2-[2-(2-Hydroxyethyl)piperidin-1-yl]acetic acid

• IUPAC Name: 2-[2-(2-hydroxyethyl)piperidin-1-yl]acetic acid
• InChI: InChI=1S/C9H17NO3/c11-6-4-8-3-1-2-5-10(8)7-9(12)13/h8,11H,1-7H2,(H,12,13)
• InChI Key: NHJIJVVHTDGDNF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCO)CC(=O)O
• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol

Description

“2-[2-(2-Hydroxyethyl)piperidin-1-yl]acetic acid” is a chemical compound with the CAS Number: 1041525-89-6. It has a molecular weight of 187.24. The IUPAC name for this compound is [2- (2-hydroxyethyl)-1-piperidinyl]acetic acid.

Synthesis Analysis

Piperidines, which include the compound , are among the most important synthetic fragments for designing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis have been published.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H17NO3/c11-6-4-8-3-1-2-5-10 (8)7-9 (12)13/h8,11H,1-7H2, (H,12,13).

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Scientific Research Applications

Organic Synthesis and Drug Development

• The compound has been utilized in the asymmetric synthesis of substituted piperidines, showcasing its value in producing optically pure piperidines, which are versatile intermediates for a wide range of amines containing substituted piperidine units (Acharya & Clive, 2010).
• In drug synthesis, it serves as a precursor for creating novel therapeutic agents, including derivatives with potential analgesic properties and those targeting the cholinergic system (Ahmadi & Mahmoudi, 2005); (Carpinelli et al., 2006).

Material Science and Catalysis

• The chemical's derivatives have been employed in the synthesis of nanomaterials and as catalysts in various chemical reactions, demonstrating the compound's role in enhancing reaction efficiencies and yields under specific conditions (Mokhtary & Torabi, 2017).

Analytical and Chemical Studies

• It has also been used in studies aimed at understanding the molecular properties of substituted pyrrolidinones and piperidines, contributing to the knowledge base on the electronic properties and chemical behaviors of these compounds (Bouklah et al., 2012).

Advanced Synthesis Techniques

• Research on microwave-assisted synthesis highlights the compound's role in the development of efficient, rapid synthesis methods for various organic compounds, thereby reducing reaction times and improving yields (Sharma, Joshi, & Sinha, 2003).

Future Directions

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating a significant interest in this field.